Cas no 1689-88-9 (Benzonitrile,3-chloro-4-hydroxy-5-nitro-)

• Product Name: Benzonitrile,3-chloro-4-hydroxy-5-nitro-
• CAS No: 1689-88-9
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• CID: 182966
• PubChem ID: 3014030
• Update Time: 2025-04-19

Benzonitrile,3-chloro-4-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-chloro-4-hydroxy-5-nitro-
• 3-chloro-4-hydroxy-5-nitroBenzonitrile
• 2-Chlor-4-cyano-6-nitrophenol
• 2-Chloro-6-nitro-4-cyanophenol
• 3-Chlor-4-hydroxy-5-nitro-benzonitril
• 3-Chloro-4-hydroxy-5-nitro-Benzonitrile
• 3-Chloro-5-nitro-4-hydroxybenzonitrile
• 3-Nitro-4-hydroxy-5-chlorobenzonitrile
• 3-Nitro-5-chloro-4-hydroxybenzonitrile
• A18291
• AC1MHZ1T
• AG-E-18276
• CTK4D3171
• Benzonitrile, 3-chloro-4-hydroxy-5-nitro-
• 3-nitro-5-chloro-4-hydroxy-benzonitrile
• N-(2,6-Dimethylphenl)-2-pyridinecarboxamide
• 1689-88-9
• DTXSID30168622
• FT-0742020

• Inchi： 1S/C7H3ClN2O3/c8-5-1-4(3-9)2-6(7(5)11)10(12)13/h1-2,11H
• InChI Key： WAGCFMUDSMDQFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.98329
• Monoisotopic Mass: 197.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 266.7°Cat760mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.645
• PSA: 87.16